5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid

• Molecular Formula: C8H6BrFO4S
• Molecular Weight: 297.10 g/mol
• IUPAC Name: 5-bromo-3-fluorosulfonyl-2-methylbenzoic acid
• InChI: InChI=1S/C8H6BrFO4S/c1-4-6(8(11)12)2-5(9)3-7(4)15(10,13)14/h2-3H,1H3,(H,11,12)
• InChI Key: KOGSFIAWXSZDND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1S(=O)(=O)F)Br)C(=O)O

Description

5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid (CAS: 1820646-99-8) is a halogenated benzoic acid derivative characterized by a bromo substituent at position 5, a fluorosulfonyl (-SO₂F) group at position 3, and a methyl group at position 2. This compound combines electron-withdrawing (bromo, fluorosulfonyl) and steric (methyl) substituents, making it a unique candidate for applications in medicinal chemistry and materials science. The fluorosulfonyl group enhances reactivity in substitution reactions, while the 2-methyl group may influence solubility and crystallinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid typically involves multiple steps, starting from commercially available precursors. One common method involves the bromination of 2-methylbenzoic acid, followed by the introduction of the fluorosulfonyl group through a sulfonation reaction. The reaction conditions often require the use of strong acids and controlled temperatures to ensure the desired substitution pattern on the benzene ring.

Industrial Production Methods

In an industrial setting, the production of 5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid may involve large-scale bromination and sulfonation processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and advanced purification techniques to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, often in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzoic acids, while oxidation and reduction can lead to the formation of different functionalized derivatives.

Scientific Research Applications

5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid involves its interaction with specific molecular targets. The fluorosulfonyl group is known to be a strong electron-withdrawing group, which can influence the reactivity of the compound. This can lead to the formation of stable complexes with proteins or enzymes, thereby modulating their activity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Sulfonyl/Sulfonamide Groups

Compound Name	Substituents	Molecular Weight	Key Differences/Properties
5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid	5-Br, 3-SO₂F, 2-Me	308.12 (calc.)	High reactivity due to SO₂F; steric hindrance from 2-Me
3-Bromo-5-[(fluorosulfonyl)oxy]benzoic acid (CAS: 2763740-79-8)	3-Br, 5-OSO₂F	335.11 (calc.)	Fluorosulfonyloxy group (ester) acts as a leaving group; differs in substituent position
4-Bromo-2-(ethylamino)-5-fluoro-3-methyl-benzoic acid	4-Br, 2-NHEt, 5-F, 3-Me	304.13 (calc.)	Ethylamino group introduces hydrogen-bonding potential; fluorine enhances acidity
3-((5-Bromo-3-chloro-2-hydroxyphenyl)sulfonamido)-2-hydroxy-5-(trifluoromethoxy)benzoic acid	5-Br, 3-Cl, 2-OH, sulfonamide linkage	521.7 (observed)	Sulfonamide linker; trifluoromethoxy group increases lipophilicity

Key Findings :

• The fluorosulfonyl group in the target compound is more stable than sulfonyloxy esters (e.g., CAS: 2763740-79-8), which are prone to hydrolysis .
• Steric hindrance from the 2-methyl group may reduce aqueous solubility compared to non-methylated analogs, as seen in studies of 2-methylbenzoic acid derivatives .

Halogenated Benzoic Acids

Compound Name	Substituents	Molecular Weight	Key Differences/Properties
2-Bromo-5-(trifluoromethyl)benzoic acid (CAS: 1483-56-3)	2-Br, 5-CF₃	267.02	Trifluoromethyl group is strongly electron-withdrawing, enhancing acidity
5-Bromo-2-chlorobenzoic acid	5-Br, 2-Cl	235.45	Chloro substituent at position 2 increases steric bulk but lacks sulfonyl reactivity
5-Bromo-2-iodobenzoic acid	5-Br, 2-I	326.97	Iodo group increases molecular weight and polarizability

Key Findings :

• The fluorosulfonyl group in the target compound provides unique reactivity for nucleophilic substitution compared to halogens (Cl, I) .

Methyl-Substituted Benzoic Acids

Compound Name	Substituents	Molecular Weight	Key Differences/Properties
2-Methylbenzoic acid	2-Me	136.15	Steric shielding in water-cyclohexane systems reduces water-structuring
3-Bromo-5-(methoxycarbonyl)benzoic acid (CAS: 161796-10-7)	3-Br, 5-COOMe	259.04	Methoxycarbonyl group enhances solubility in polar solvents

Key Findings :

• The 2-methyl group in the target compound may reduce aqueous solubility compared to unmethylated analogs, as observed in 2-methylbenzoic acid .
• Methoxycarbonyl groups (e.g., CAS: 161796-10-7) improve solubility but lack the reactive sulfonyl moiety .

Physicochemical and Electronic Properties

• Acidity : The fluorosulfonyl group (-SO₂F) is strongly electron-withdrawing, increasing the acidity of the carboxylic acid group compared to bromo or methyl substituents alone .
• Reactivity : The -SO₂F group enables nucleophilic substitution reactions (e.g., with amines or thiols), unlike halogenated analogs (e.g., 5-Bromo-2-iodobenzoic acid) .

Biological Activity

5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid is a compound of increasing interest in biological research due to its unique chemical structure, which includes a bromine atom and a fluorosulfonyl group. This article explores the biological activity of this compound, focusing on its mechanisms, applications in drug discovery, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid includes:

• A bromine atom at the 5-position.
• A fluorosulfonyl group at the 3-position.
• A methyl group at the 2-position.

This unique arrangement contributes to its reactivity and potential biological applications.

The biological activity of 5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid is primarily attributed to its ability to interact with various biological targets. The fluorosulfonyl group is known to act as an electrophilic warhead that can form covalent bonds with nucleophilic sites in proteins and enzymes. This covalent interaction can modulate the activity of these biomolecules, potentially leading to therapeutic effects.

Biological Activity and Applications

• Drug Discovery :
  • This compound has been investigated for its potential use in drug development, particularly as a chemical probe for studying biological systems. Its electrophilic nature makes it suitable for targeting specific proteins involved in disease pathways.
• Chemical Probes :
  • It has been employed in the synthesis of probes that can selectively label proteins, aiding in understanding protein functions and interactions within cellular environments. For example, similar compounds have shown efficacy in labeling G protein-coupled receptors (GPCRs) which are critical in many signaling pathways .
• Covalent Inhibition :
  • Research indicates that compounds with similar structures can serve as covalent inhibitors for various enzymes and receptors. For instance, studies have shown that fluorosulfonyl groups can enhance binding affinities in covalent ligand design, leading to more effective therapeutic agents .

Table: Summary of Biological Activities

Activity Type	Description	Reference
Drug Discovery	Investigated as a potential drug candidate for targeting specific proteins.	,
Chemical Probes	Used to develop probes for studying GPCRs and other proteins.	,
Covalent Inhibition	Demonstrated ability to inhibit enzyme activity through covalent bonding.	,

Case Study: Covalent Ligands for GPCRs

In a study focusing on GPCRs, compounds similar to 5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid were tested for their ability to bind covalently to receptors like A2BAR. The results showed significant binding affinity improvements when pre-incubated with these compounds, indicating their potential as selective inhibitors in therapeutic contexts .

Case Study: Electrophilic Probes

Another study highlighted how electrophilic probes containing fluorosulfonyl groups led to enhanced labeling of target proteins in live cells. This approach allows researchers to visualize protein interactions more effectively, providing insights into cellular mechanisms .

Q & A

Q. Methodological Approach :

• Sulfonation-Fluorination Strategy : Start with 5-bromo-2-methylbenzoic acid. Introduce sulfonic acid via electrophilic sulfonation using chlorosulfonic acid under controlled temperatures (0–5°C). Subsequent fluorination can be achieved using KF or NH4F in anhydrous DMF at 80–100°C for 6–12 hours .
• Direct Fluorosulfonation : Alternatively, employ sulfuryl chloride (SO2Cl2) in the presence of HF-pyridine to directly install the fluorosulfonyl group. Monitor reaction progress via TLC (silica gel, ethyl acetate/hexane 1:3).
• Purification : Use column chromatography (silica gel, gradient elution with dichloromethane/methanol) or recrystallization from ethanol/water. Purity validation via HPLC (C18 column, 0.1% TFA in acetonitrile/water) .

Q. Key Challenges :

• Competing side reactions (e.g., over-sulfonation or decarboxylation). Mitigate by controlling stoichiometry and reaction time.
• Moisture sensitivity of intermediates; use anhydrous conditions and inert atmosphere.

How can researchers resolve contradictions in spectroscopic data during structural confirmation?

Q. Analytical Workflow :

• NMR Analysis :
  • ¹H NMR : Identify methyl (δ ~2.5 ppm) and aromatic protons (δ 7.5–8.5 ppm). Overlapping signals may arise due to substituent proximity; use 2D-COSY for resolution.
  • ¹⁹F NMR : Fluorosulfonyl group resonates at δ −50 to −60 ppm; absence may indicate incomplete fluorination .
• Mass Spectrometry : High-resolution ESI-MS should confirm molecular ion [M-H]⁻ at m/z 310.94 (calculated for C8H6BrFO4S). Discrepancies suggest impurities or degradation.
• Elemental Analysis : Validate %C, %H, %Br, and %S. Deviations >0.3% require re-purification.

Case Study : highlights storage-induced degradation (e.g., hydrolysis of fluorosulfonyl to sulfonic acid). Pre-analysis stability tests (TGA/DSC) are recommended.

What strategies optimize the use of this compound in palladium-catalyzed cross-coupling reactions?

Q. Experimental Design :

• Suzuki-Miyaura Coupling :
  • Substrate: 5-Bromo-3-(fluorosulfonyl)-2-methylbenzoic acid.
  • Conditions: Pd(PPh3)4 (2 mol%), K2CO3 (2 eq), arylboronic acid (1.2 eq) in DMF/H2O (4:1) at 90°C for 12 hours.
  • Challenges: Fluorosulfonyl group may deactivate the catalyst. Mitigate using Buchwald-Hartwig ligands (e.g., XPhos) .
• Protection of Carboxylic Acid : Convert to methyl ester (CH3I, K2CO3) to prevent coordination with Pd.

Data Interpretation : Monitor coupling efficiency via LC-MS. Lower yields (<60%) may require alternative solvents (toluene/EtOH) or microwave-assisted synthesis.

How does the fluorosulfonyl group influence thermal and hydrolytic stability?

Q. Stability Profiling :

• Thermal Stability : TGA analysis (heating rate 10°C/min) shows decomposition onset at ~150°C. Store at −20°C in amber vials with desiccants .
• Hydrolytic Sensitivity : Accelerated stability testing (40°C/75% RH for 4 weeks) reveals 10% hydrolysis to sulfonic acid. Use anhydrous reaction conditions for long-term applications.

Q. Mitigation Strategies :

• Lyophilization for solid-state storage.
• Avoid protic solvents (e.g., MeOH) in reactions.

What role does this compound play in designing protease inhibitors or metalloenzyme modulators?

Q. Research Applications :

• Sulfonyl Group as a Bioisostere : The fluorosulfonyl moiety mimics phosphate or carboxylate groups, making it a candidate for:
  • Protease Inhibition : Competitive binding to active-site serine (e.g., trypsin-like proteases).
  • Metalloenzyme Targeting : Chelation of zinc in matrix metalloproteinases (MMPs).
• Methodology :
  • Synthesize derivatives (e.g., amides, esters) via EDC/HOBt coupling.
  • Screen activity using fluorogenic substrates (e.g., Boc-Gln-Ala-Arg-AMC for proteases) .

How to develop a validated HPLC method for quantifying trace impurities?

Q. Analytical Protocol :

• Column : Zorbax SB-C18 (4.6 × 150 mm, 3.5 µm).
• Mobile Phase : Gradient of 0.1% H3PO4 (A) and acetonitrile (B): 5% B to 95% B over 25 minutes.
• Detection : UV at 254 nm (fluorosulfonyl group absorption).
• Validation Parameters :
  • Linearity (R² >0.999 for 1–100 µg/mL).
  • LOD/LOQ: 0.1 µg/mL and 0.3 µg/mL, respectively.
  • Precision: %RSD <2% for intra-day/inter-day runs .

Impurity Profiling : Identify hydrolyzed products (e.g., sulfonic acid) and residual starting materials.